Cas no 1432679-27-0 (1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride)

• Product Name: 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride
• CAS No: 1432679-27-0
• MF: C₉H₂₁Cl₂N₃O
• MW: 258.188540220261
• CID: 4777518
• PubChem ID: 71758322
• Update Time: 2025-06-11

1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride
• 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride

• Inchi： 1S/C9H19N3O.2ClH/c1-7(2)8(10)6-12-5-3-4-11-9(12)13;;/h7-8H,3-6,10H2,1-2H3,(H,11,13);2*1H
• InChI Key： CCBKRCRENHLJLK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1NCCCN1CC(C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 58.4

Additional information on 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride

Compound CAS No. 1432679-27-0: 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride

The compound with CAS No. 1432679-27-0, known as 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of diazinones, which are known for their unique structural properties and functional versatility. The dihydrochloride salt form suggests its application in pharmaceuticals or as an intermediate in organic synthesis.

Recent studies have highlighted the importance of diazinones in drug discovery, particularly due to their ability to act as scaffolds for bioactive molecules. The amino group present in the structure of this compound plays a crucial role in its reactivity and biological activity. Researchers have explored the potential of this compound as a precursor for peptide synthesis or as a component in bioconjugate chemistry, where its functional groups can be exploited for targeted drug delivery systems.

The molecular structure of 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride is characterized by a diazinone ring system with a substituted aminoalkyl group. This arrangement imparts unique electronic properties, making it suitable for applications in both organic synthesis and materials science. For instance, its ability to form stable amides or ureas has been leveraged in the development of novel polymers with tailored mechanical and thermal properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution or condensation reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable in pharmacological studies. The dihydrochloride form is particularly advantageous due to its enhanced solubility in aqueous media, facilitating its use in biological assays.

From an application standpoint, this compound has shown promise in the field of medicinal chemistry as a building block for bioactive molecules. Its amino group can serve as a site for further functionalization, enabling the creation of libraries of compounds with diverse pharmacological profiles. Additionally, its diazinone core has been implicated in enzyme inhibition studies, suggesting potential applications in therapeutic development.

Recent research has also explored the use of this compound in the development of novel materials with applications in electronics and optoelectronics. Its ability to form stable coordination complexes has been exploited in the design of organic light-emitting diodes (OLEDs) and other advanced materials systems.

In conclusion, 1-(2-Amino-3-methylbutyl)-1,3-diazinan-2-one dihydrochloride (CAS No. 1432679-27-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers and industry professionals alike.